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molecular formula C2H4O2<br>HCOOCH3<br>C2H4O2 B043022 Methyl formate CAS No. 107-31-3

Methyl formate

Cat. No. B043022
CAS RN: 107-31-3
M. Wt: 60.05 g/mol
InChI Key: TZIHFWKZFHZASV-UHFFFAOYSA-N
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Patent
US05393919

Procedure details

0.1 g of the (NEt4)3 [Ru(SnCl3)5 (CH3CN)]/CuO--ZnO/SiO2, i.e., the complex-supporting catalyst prepared in "Preparation 4 of complex-supporting catalyst" (amount of the supported complex: 4.64×10-6 mol) was packed in a reactor and then treated in the same manner as described in Example 3. Next, 1 μl (2.47×10-5 mol) of methanol was introduced into the reactor at a temperature of 200° C. by using helium gas as a carrier (flow rate: 25 ml/min). Thus, 0.0001×10-5 mol of acetic acid, 0.0003×10-5 mol of methyl acetate, 0.010×10-5 mol of methyl formate and 0.0001×10-5 mol of methylal were formed.
Name
methanol
Quantity
1 μL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Reaction Step Two
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methyl acetate
Name
methyl formate
Name
methylal

Identifiers

REACTION_CXSMILES
[CH3:1][OH:2].[C:3]([OH:6])(=[O:5])[CH3:4].[CH3:7]C#N>>[C:3]([O:6][CH3:7])(=[O:5])[CH3:4].[CH:1]([O:5][CH3:3])=[O:2].[CH3:1][O:2][CH2:7][O:6][CH3:3]

Inputs

Step One
Name
methanol
Quantity
1 μL
Type
reactant
Smiles
CO
Step Two
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Smiles
C(C)(=O)O
Step Three
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
4.64×10-6 mol) was packed in a reactor
ADDITION
Type
ADDITION
Details
treated in the same manner

Outcomes

Product
Name
methyl acetate
Type
product
Smiles
C(C)(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3e-09 mol
Name
methyl formate
Type
product
Smiles
C(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-07 mol
Name
methylal
Type
product
Smiles
COCOC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-09 mol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05393919

Procedure details

0.1 g of the (NEt4)3 [Ru(SnCl3)5 (CH3CN)]/CuO--ZnO/SiO2, i.e., the complex-supporting catalyst prepared in "Preparation 4 of complex-supporting catalyst" (amount of the supported complex: 4.64×10-6 mol) was packed in a reactor and then treated in the same manner as described in Example 3. Next, 1 μl (2.47×10-5 mol) of methanol was introduced into the reactor at a temperature of 200° C. by using helium gas as a carrier (flow rate: 25 ml/min). Thus, 0.0001×10-5 mol of acetic acid, 0.0003×10-5 mol of methyl acetate, 0.010×10-5 mol of methyl formate and 0.0001×10-5 mol of methylal were formed.
Name
methanol
Quantity
1 μL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Reaction Step Two
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methyl acetate
Name
methyl formate
Name
methylal

Identifiers

REACTION_CXSMILES
[CH3:1][OH:2].[C:3]([OH:6])(=[O:5])[CH3:4].[CH3:7]C#N>>[C:3]([O:6][CH3:7])(=[O:5])[CH3:4].[CH:1]([O:5][CH3:3])=[O:2].[CH3:1][O:2][CH2:7][O:6][CH3:3]

Inputs

Step One
Name
methanol
Quantity
1 μL
Type
reactant
Smiles
CO
Step Two
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Smiles
C(C)(=O)O
Step Three
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
4.64×10-6 mol) was packed in a reactor
ADDITION
Type
ADDITION
Details
treated in the same manner

Outcomes

Product
Name
methyl acetate
Type
product
Smiles
C(C)(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3e-09 mol
Name
methyl formate
Type
product
Smiles
C(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-07 mol
Name
methylal
Type
product
Smiles
COCOC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-09 mol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05393919

Procedure details

0.1 g of the (NEt4)3 [Ru(SnCl3)5 (CH3CN)]/CuO--ZnO/SiO2, i.e., the complex-supporting catalyst prepared in "Preparation 4 of complex-supporting catalyst" (amount of the supported complex: 4.64×10-6 mol) was packed in a reactor and then treated in the same manner as described in Example 3. Next, 1 μl (2.47×10-5 mol) of methanol was introduced into the reactor at a temperature of 200° C. by using helium gas as a carrier (flow rate: 25 ml/min). Thus, 0.0001×10-5 mol of acetic acid, 0.0003×10-5 mol of methyl acetate, 0.010×10-5 mol of methyl formate and 0.0001×10-5 mol of methylal were formed.
Name
methanol
Quantity
1 μL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Reaction Step Two
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methyl acetate
Name
methyl formate
Name
methylal

Identifiers

REACTION_CXSMILES
[CH3:1][OH:2].[C:3]([OH:6])(=[O:5])[CH3:4].[CH3:7]C#N>>[C:3]([O:6][CH3:7])(=[O:5])[CH3:4].[CH:1]([O:5][CH3:3])=[O:2].[CH3:1][O:2][CH2:7][O:6][CH3:3]

Inputs

Step One
Name
methanol
Quantity
1 μL
Type
reactant
Smiles
CO
Step Two
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Smiles
C(C)(=O)O
Step Three
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
4.64×10-6 mol) was packed in a reactor
ADDITION
Type
ADDITION
Details
treated in the same manner

Outcomes

Product
Name
methyl acetate
Type
product
Smiles
C(C)(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3e-09 mol
Name
methyl formate
Type
product
Smiles
C(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-07 mol
Name
methylal
Type
product
Smiles
COCOC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-09 mol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05393919

Procedure details

0.1 g of the (NEt4)3 [Ru(SnCl3)5 (CH3CN)]/CuO--ZnO/SiO2, i.e., the complex-supporting catalyst prepared in "Preparation 4 of complex-supporting catalyst" (amount of the supported complex: 4.64×10-6 mol) was packed in a reactor and then treated in the same manner as described in Example 3. Next, 1 μl (2.47×10-5 mol) of methanol was introduced into the reactor at a temperature of 200° C. by using helium gas as a carrier (flow rate: 25 ml/min). Thus, 0.0001×10-5 mol of acetic acid, 0.0003×10-5 mol of methyl acetate, 0.010×10-5 mol of methyl formate and 0.0001×10-5 mol of methylal were formed.
Name
methanol
Quantity
1 μL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Reaction Step Two
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methyl acetate
Name
methyl formate
Name
methylal

Identifiers

REACTION_CXSMILES
[CH3:1][OH:2].[C:3]([OH:6])(=[O:5])[CH3:4].[CH3:7]C#N>>[C:3]([O:6][CH3:7])(=[O:5])[CH3:4].[CH:1]([O:5][CH3:3])=[O:2].[CH3:1][O:2][CH2:7][O:6][CH3:3]

Inputs

Step One
Name
methanol
Quantity
1 μL
Type
reactant
Smiles
CO
Step Two
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Smiles
C(C)(=O)O
Step Three
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
4.64×10-6 mol) was packed in a reactor
ADDITION
Type
ADDITION
Details
treated in the same manner

Outcomes

Product
Name
methyl acetate
Type
product
Smiles
C(C)(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3e-09 mol
Name
methyl formate
Type
product
Smiles
C(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-07 mol
Name
methylal
Type
product
Smiles
COCOC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-09 mol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US05393919

Procedure details

0.1 g of the (NEt4)3 [Ru(SnCl3)5 (CH3CN)]/CuO--ZnO/SiO2, i.e., the complex-supporting catalyst prepared in "Preparation 4 of complex-supporting catalyst" (amount of the supported complex: 4.64×10-6 mol) was packed in a reactor and then treated in the same manner as described in Example 3. Next, 1 μl (2.47×10-5 mol) of methanol was introduced into the reactor at a temperature of 200° C. by using helium gas as a carrier (flow rate: 25 ml/min). Thus, 0.0001×10-5 mol of acetic acid, 0.0003×10-5 mol of methyl acetate, 0.010×10-5 mol of methyl formate and 0.0001×10-5 mol of methylal were formed.
Name
methanol
Quantity
1 μL
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Reaction Step Two
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
methyl acetate
Name
methyl formate
Name
methylal

Identifiers

REACTION_CXSMILES
[CH3:1][OH:2].[C:3]([OH:6])(=[O:5])[CH3:4].[CH3:7]C#N>>[C:3]([O:6][CH3:7])(=[O:5])[CH3:4].[CH:1]([O:5][CH3:3])=[O:2].[CH3:1][O:2][CH2:7][O:6][CH3:3]

Inputs

Step One
Name
methanol
Quantity
1 μL
Type
reactant
Smiles
CO
Step Two
Name
acetic acid
Quantity
1e-09 mol
Type
reactant
Smiles
C(C)(=O)O
Step Three
Name
Ru(SnCl3)5
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
4.64×10-6 mol) was packed in a reactor
ADDITION
Type
ADDITION
Details
treated in the same manner

Outcomes

Product
Name
methyl acetate
Type
product
Smiles
C(C)(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3e-09 mol
Name
methyl formate
Type
product
Smiles
C(=O)OC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-07 mol
Name
methylal
Type
product
Smiles
COCOC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1e-09 mol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.